Heterocyclic Building Blocks
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Pyridines
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Isoxazoles
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Morpholines
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Oxetanes
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Furans
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Other Aliphatic Heterocycles
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Piperazines
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Indoles
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Other Aromatic Heterocycles
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Pyrazoles
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Piperidines
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Benzodioxans
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Quinolines
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Dioxolanes
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Isoquinolines
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Pyrrolidines
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Azetidines
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Thiomorpholines
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Pyrrolines
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Triazoles
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Pyrimidines
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Pyrroles
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Oxazoles
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Pyrazines
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Thiazolidines
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Thiazoles
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Benzimidazoles
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Benzoxazoles
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Indolines
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Quinazolines
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Imidazoles
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Triazines
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Quinoxalines
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Oxadiazoles
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Tetrahydropyrans
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Benzothiazoles
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Quinuclidines
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Thiadiazoles
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Phthalazines
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Isothiazoles
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Tetrahydroquinolines
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Benzofurans
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Oxazolines
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Epoxides
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Pyridazines
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Imidazolines
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Tetrahydroisoquinolines
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Purines
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Naphthyridines
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Imidazolidines
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Tetrahydrofurans
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Oxazolidines
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Pyrans
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Indazoles
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Benzothiophenes
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Carbazole Series
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Tetrazoles
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Thiazines
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Benzisoxazoles
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Cinnolines
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Oxazines
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Acridinium Series
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Spiroes